Cas no 163734-06-3 (N7-(2-Carbamoyl-2-hydroxyethyl)guanine)

• Product Name: N7-(2-Carbamoyl-2-hydroxyethyl)guanine
• CAS No: 163734-06-3
• MF: C₈H₁₀N₆O₃
• MW: 238.20340013504
• CID: 904771
• PubChem ID: 136051299
• Update Time: 2025-08-05

N7-(2-Carbamoyl-2-hydroxyethyl)guanine Chemical and Physical Properties

Names and Identifiers

• N7-(2-Carbamoyl-2-hydroxyethyl)guanine
• 3-(2-amino-6-oxo-1H-purin-7-yl)-2-hydroxy-propanamide
• 2-Amino-1,6-dihydro-a-hydroxy-6-oxo-7H-purine-7-propanamide
• N7-GA-Gua
• 3-(2-amino-6-oxo-3H-purin-7-yl)-2-hydroxypropanamide
• AKOS027447330
• J-010084
• 3-(2-Amino-6-oxo-1,6-dihydro-7H-purin-7-yl)-2-hydroxypropanamide
• 3-(2-AMINO-6-OXO-1H-PURIN-7-YL)-2-HYDROXYPROPANAMIDE
• 2-Amino-1,6-dihydro-alpha-hydroxy-6-oxo-7H-purine-7-propanamide
• 3-(2-Amino-6-oxo-1H-purin-7(6H)-yl)-2-hydroxypropanamide
• 163734-06-3
• 3-(2-Amino-6-oxo-3,6-dihydro-7H-purin-7-yl)-2-hydroxypropanamide
• DB-255585
• DTXSID90676273
• n7-(2-carbamoyl-2-hydroxyethyl)-guanine
• 3-(2-amino-6-oxo-6,7-dihydro-1H-purin-7-yl)-2-hydroxypropanamide
• 2-Amino-1,6-dihydro- -hydroxy-6-oxo-7H-purine-7-propanamide)

• Inchi： 1S/C8H10N6O3/c9-5(16)3(15)1-14-2-11-6-4(14)7(17)13-8(10)12-6/h2-3,15H,1H2,(H2,9,16)(H3,10,12,13,17)
• InChI Key： JYHHZNJOFXOGSQ-UHFFFAOYSA-N
• SMILES： OC(C(N)=O)CN1C=NC2=C1C(NC(N)=N2)=O

Computed Properties

• Exact Mass: 238.08100
• Monoisotopic Mass: 238.08143820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 154.89000
• LogP: -0.95990

Additional information on N7-(2-Carbamoyl-2-hydroxyethyl)guanine

Introduction to N7-(2-Carbamoyl-2-hydroxyethyl)guanine and Its Significance in Modern Medicinal Chemistry

N7-(2-Carbamoyl-2-hydroxyethyl)guanine, a compound with the CAS number 163734-06-3, represents a fascinating molecule in the realm of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The presence of a guanine backbone, modified with a 2-carbamoyl-2-hydroxyethyl side chain, imparts distinct chemical and biological properties that make it a valuable candidate for further research and development.

The molecular structure of N7-(2-Carbamoyl-2-hydroxyethyl)guanine is meticulously designed to interact with biological targets in a highly specific manner. The guanine moiety is a well-known purine derivative, playing a crucial role in nucleic acid synthesis and various cellular processes. By introducing the 2-carbamoyl-2-hydroxyethyl group, the compound's reactivity and binding affinity are modulated, opening up new avenues for therapeutic intervention.

In recent years, there has been a surge in research focused on developing novel nucleoside analogs for the treatment of various diseases. N7-(2-Carbamoyl-2-hydroxyethyl)guanine stands out as a promising candidate due to its ability to mimic natural nucleosides while exhibiting enhanced stability and bioavailability. This has made it an attractive molecule for further exploration in both preclinical and clinical studies.

One of the most compelling aspects of N7-(2-Carbamoyl-2-hydroxyethyl)guanine is its potential application in antiviral therapy. The modified guanine structure allows for selective inhibition of viral enzymes that rely on natural guanine derivatives for their function. This selective targeting has the potential to reduce side effects associated with conventional antiviral drugs, making N7-(2-Carbamoyl-2-hydroxyethyl)guanine a more tolerable and effective treatment option.

Moreover, the compound's unique chemical properties make it an excellent scaffold for further derivatization. Researchers have been exploring various modifications to enhance its pharmacological profile. For instance, introducing additional functional groups can improve its solubility, permeability, and metabolic stability. These modifications are crucial for optimizing drug delivery systems and ensuring better patient compliance.

The synthesis of N7-(2-Carbamoyl-2-hydroxyethyl)guanine involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of guanine derivatives followed by functional group transformations to introduce the 2-carbamoyl-2-hydroxyethyl moiety. Advanced techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve high yields and purity.

In terms of biological activity, N7-(2-Carbamoyl-2-hydroxyethyl)guanine has shown promising results in several preclinical studies. Its ability to inhibit viral replication without significantly affecting host cells makes it an attractive candidate for treating infectious diseases. Additionally, its potential role in modulating immune responses has been explored, suggesting its utility in immunotherapy applications.

The compound's interaction with biological targets is governed by its intricate three-dimensional structure. Computational modeling and molecular dynamics simulations have been instrumental in understanding these interactions at a molecular level. These studies have provided valuable insights into how N7-(2-Carbamoyl-2-hydroxyethyl)guanine binds to its targets and how these interactions can be optimized for better therapeutic efficacy.

Recent advancements in drug discovery technologies have accelerated the development pipeline for N7-(2-Carbamoyl-2-hydroxyethyl)guanine. High-throughput screening (HTS) and structure-based drug design (SBDD) have been particularly useful in identifying lead compounds and optimizing their pharmacological properties. These technologies have enabled researchers to rapidly test numerous derivatives of N7-(2-Carbamoyl-2-hydroxyethyl)guanine, leading to the discovery of several promising candidates.

The future prospects of N7-(2-Carbamoyl-2-hydroxyethyl)guanine are vast and exciting. Ongoing research aims to explore its potential in treating not only infectious diseases but also other conditions such as cancer and neurodegenerative disorders. The compound's unique structural features make it a versatile tool for drug development, offering hope for novel therapeutic interventions across multiple disease areas.

In conclusion, N7-(2-Carbamoyl-2-hydroxyethyl)guanine (CAS no: 163734-06-3) is a remarkable compound with significant potential in modern medicinal chemistry. Its unique structure, combined with its promising biological activity, makes it a valuable asset in the fight against various diseases. As research continues to uncover new applications and optimize its pharmacological properties, this compound is poised to play a crucial role in shaping the future of healthcare.